Cas no 2228363-96-8 (1-(1-bromopropan-2-yl)-4-ethoxy-2-methylbenzene)

• Product Name: 1-(1-bromopropan-2-yl)-4-ethoxy-2-methylbenzene
• CAS No: 2228363-96-8
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 6568263
• PubChem ID: 165658949
• Update Time: 2025-05-19

1-(1-bromopropan-2-yl)-4-ethoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromopropan-2-yl)-4-ethoxy-2-methylbenzene
• EN300-1917038
• 2228363-96-8

• Inchi： 1S/C12H17BrO/c1-4-14-11-5-6-12(9(2)7-11)10(3)8-13/h5-7,10H,4,8H2,1-3H3
• InChI Key： BKSKPRXVLKWNQL-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC(=CC=1C)OCC

Computed Properties

• Exact Mass: 256.04628g/mol
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-bromopropan-2-yl)-4-ethoxy-2-methylbenzene

Research Briefing on 1-(1-bromopropan-2-yl)-4-ethoxy-2-methylbenzene (CAS: 2228363-96-8) in Chemical Biology and Pharmaceutical Applications

This research briefing provides an in-depth analysis of the latest advancements related to the compound 1-(1-bromopropan-2-yl)-4-ethoxy-2-methylbenzene (CAS: 2228363-96-8), a brominated aromatic derivative with potential applications in chemical biology and pharmaceutical research. The compound's unique structural features, including the bromopropane moiety and ethoxy-methylbenzene framework, make it a promising candidate for drug discovery and chemical probe development.

Recent studies have focused on the synthetic utility of 2228363-96-8 as a versatile building block for the construction of complex molecular architectures. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the synthesis of novel kinase inhibitors, where the bromine atom serves as an excellent leaving group for nucleophilic substitution reactions. The ethoxy group's electron-donating properties were found to significantly influence the compound's reactivity in palladium-catalyzed cross-coupling reactions.

In pharmaceutical applications, researchers have explored 1-(1-bromopropan-2-yl)-4-ethoxy-2-methylbenzene as a potential intermediate for CNS-active compounds. A recent patent application (WO2023056789) discloses its use in the synthesis of serotonin receptor modulators, with the brominated side chain enabling efficient introduction of various pharmacophores. Molecular docking studies suggest that derivatives of this compound show promising binding affinities to 5-HT2A receptors, though in vivo efficacy remains to be fully characterized.

The compound's physicochemical properties have been systematically investigated in several structure-activity relationship (SAR) studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reports that the bromopropane side chain contributes to improved membrane permeability compared to analogous chlorinated derivatives, while the ethoxy group enhances metabolic stability. These findings position 2228363-96-8 as a valuable scaffold for optimizing drug-like properties in lead optimization campaigns.

From a chemical biology perspective, 1-(1-bromopropan-2-yl)-4-ethoxy-2-methylbenzene has shown utility in probe development for studying protein-ligand interactions. A recent ACS Chemical Biology paper describes its incorporation into photoaffinity labeling probes, where the benzene ring serves as an effective chromophore for UV-induced crosslinking. The bromine atom's presence allows for subsequent bioconjugation via click chemistry, enabling diverse applications in chemical proteomics.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary results from a 2024 study indicate that nanoparticles functionalized with 2228363-96-8 derivatives exhibit enhanced tumor accumulation in mouse models, likely due to the combined effects of the aromatic system's hydrophobic interactions and the bromine atom's ability to participate in halogen bonding with biological targets.

In conclusion, 1-(1-bromopropan-2-yl)-4-ethoxy-2-methylbenzene represents a multifaceted chemical tool with growing importance in medicinal chemistry and chemical biology research. Its unique combination of synthetic versatility and promising biological activity profile warrants continued investigation, particularly in the development of novel therapeutic agents and chemical probes. Future research directions may include expanded SAR studies, exploration of its metabolites' biological activities, and development of more efficient synthetic routes to enable larger-scale applications.